Cas no 1257080-98-0 (1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine)

1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine is a protected heterocyclic amine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The Boc (tert-butoxycarbonyl) group provides stability and selective deprotection capabilities, facilitating controlled reactions in multi-step syntheses. The 2-methyl substitution enhances steric and electronic properties, making it useful for constructing complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of alkaloid-based therapeutics and bioactive molecules. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic applications. Suitable for use under inert conditions, it is typically handled as a moisture-sensitive solid, requiring storage in a cool, dry environment.

1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine structure

1257080-98-0 structure

Product Name:1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine

CAS No:1257080-98-0

MF:C₁₁H₁₉NO₂

MW:197.27406334877

CID:5053229

Update Time:2025-11-05

1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine Chemical and Physical Properties

Names and Identifiers

- 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine
- tert-butyl 2-methyl-3,4-dihydro-2H-pyridine-1-carboxylate
- tert-Butyl 2-methyl-3,4-dihydropyridine-1(2H)-carboxylate
- Inchi： 1S/C11H19NO2/c1-9-7-5-6-8-12(9)10(13)14-11(2,3)4/h6,8-9H,5,7H2,1-4H3
- InChI Key： RDLOVGLKQIICMT-UHFFFAOYSA-N
- SMILES： O(C(N1C=CCCC1C)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 2.4
Topological Polar Surface Area: 29.5

1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B657158-50mg	1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine	1257080-98-0		50mg	$ 70.00	2022-06-07
TRC	B657158-100mg	1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine	1257080-98-0		100mg	$ 95.00	2022-06-07
TRC	B657158-500mg	1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine	1257080-98-0		500mg	$ 365.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1632016-1g	Tert-butyl 2-methyl-3,4-dihydropyridine-1(2H)-carboxylate	1257080-98-0	98%	1g	￥2467.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1632016-5g	Tert-butyl 2-methyl-3,4-dihydropyridine-1(2H)-carboxylate	1257080-98-0	98%	5g	￥7400.00	2024-08-09

1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine Related Literature

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2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Acenaphthenic hopanoids, a novel series of aromatised

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Related Categories

Additional information on 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine

1-Boc-2-Methyl-1,2,3,4-Tetrahydro-Pyridine: A Comprehensive Overview

The compound with CAS No 1257080-98-0, commonly referred to as 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyridines, which are widely studied for their diverse applications in drug design and material science. The Boc (tert-butoxycarbonyl) group attached to the nitrogen atom plays a crucial role in protecting the amine functionality during synthetic processes.

Recent studies have highlighted the potential of 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine as a versatile building block in medicinal chemistry. Researchers have explored its use in constructing complex molecular architectures for drug candidates targeting various therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. The methyl group at the 2-position adds steric bulk to the molecule, which can influence its pharmacokinetic properties and bioavailability.

The synthesis of 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine typically involves multi-step organic reactions. One common approach is the reductive amination of an appropriately substituted aldehyde or ketone with a primary amine followed by Boc protection. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is critical for developing chiral drug molecules.

In terms of applications, 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine has shown promise in the development of prodrugs and drug delivery systems. Its tetrahydropyridine ring system is known for its ability to act as a scaffold for bioisosteres and mimetics of biologically active compounds. For instance, studies published in 2023 demonstrated its use as an intermediate in the synthesis of novel kinase inhibitors with improved potency and selectivity.

Moreover, the compound has been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its potential as a component in organic semiconductors and light-emitting materials.

From an environmental standpoint, recent research has focused on developing sustainable synthetic routes for 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine to minimize waste and reduce ecological impact. Green chemistry approaches such as catalytic hydrogenation and enzymatic transformations are being increasingly adopted.

In conclusion, 1-Boc-2-methyl-1,2,3,4-tetrahydro-pyridine is a multifaceted compound with significant potential across various fields of chemistry and pharmacology. Its structural versatility and functional group compatibility make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and material science.